Cas no 1804851-89-5 (2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid)
2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid
-
- Inchi: 1S/C7H3BrF3NO2/c8-5-4(7(13)14)3(6(10)11)2(9)1-12-5/h1,6H,(H,13,14)
- InChI Key: CFDODAOKDYEEKS-UHFFFAOYSA-N
- SMILES: BrC1C(C(=O)O)=C(C(=CN=1)F)C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 229
- XLogP3: 2.1
- Topological Polar Surface Area: 50.2
2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029061630-1g |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid |
1804851-89-5 | 97% | 1g |
$1,475.10 | 2022-04-01 |
2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid
2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid: A Comprehensive Overview
The compound 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid (CAS No. 1804851-89-5) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with bromine, difluoromethyl, and fluoro groups, along with a carboxylic acid functional group. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and biological activity.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of halogen atoms, such as bromine and fluorine, in the structure of 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid enhances its electronic properties, making it a promising candidate for various synthetic transformations. For instance, the bromine atom at position 2 can act as a leaving group in nucleophilic substitution reactions, enabling the synthesis of diverse pyridine-based compounds. Similarly, the difluoromethyl group at position 4 contributes to the molecule's stability and lipophilicity, which are critical factors in drug design.
The carboxylic acid group at position 3 is another key feature of this compound. This functional group can undergo various reactions, such as esterification and amidation, to generate derivatives with enhanced bioavailability or specific biological activities. Recent research has focused on the use of pyridine carboxylic acids as building blocks for peptide synthesis and as components in bioconjugate chemistry. These studies underscore the versatility of 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid in modern chemical synthesis.
In terms of synthesis, 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid can be prepared through a variety of routes. One common approach involves the substitution of a suitable precursor with bromine and fluorinated groups under controlled conditions. The exact synthetic pathway depends on the availability of starting materials and the desired stereochemistry or regioselectivity. Recent advancements in catalytic methods and green chemistry have made it possible to synthesize this compound more efficiently while minimizing environmental impact.
The biological activity of 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid has been explored in several studies. Researchers have investigated its potential as an inhibitor of key enzymes involved in metabolic pathways or as an antagonist/agonist at specific receptor sites. For example, preliminary assays have shown that this compound exhibits moderate activity against certain kinase enzymes, suggesting its potential role in anticancer drug development. Additionally, its ability to modulate ion channels has been explored, highlighting its potential applications in neuropharmacology.
From an analytical standpoint, the characterization of 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide detailed insights into the molecular structure and purity of the compound. Recent improvements in high-resolution mass spectrometry have enabled more accurate determination of molecular weights and confirmation of structural integrity.
In conclusion, 2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid is a versatile compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structure, combined with recent advances in synthetic methodologies and biological assays, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications for this compound, its role in drug discovery and materials science is likely to grow even further.
1804851-89-5 (2-Bromo-4-(difluoromethyl)-5-fluoropyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)